Cas no 2138343-94-7 (Sodium 4-(ethanesulfonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-(ethanesulfonyl)benzene-1-sulfinate
• CAS No: 2138343-94-7
• MF: C₈H₉NaO₄S₂
• MW: 256.274430990219
• CID: 6298887
• PubChem ID: 165863938
• Update Time: 2025-05-19

Sodium 4-(ethanesulfonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138343-94-7
• sodium 4-(ethanesulfonyl)benzene-1-sulfinate
• EN300-723183
• Sodium 4-(ethanesulfonyl)benzene-1-sulfinate

• Inchi： 1S/C8H10O4S2.Na/c1-2-14(11,12)8-5-3-7(4-6-8)13(9)10;/h3-6H,2H2,1H3,(H,9,10);/q;+1/p-1
• InChI Key： WIRNUVJEOMCMPC-UHFFFAOYSA-M
• SMILES： S(CC)(C1C=CC(=CC=1)S(=O)[O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 255.98399539g/mol
• Monoisotopic Mass: 255.98399539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on Sodium 4-(ethanesulfonyl)benzene-1-sulfinate

Introduction to Sodium 4-(ethanesulfonyl)benzene-1-sulfinate (CAS No. 2138343-94-7)

Sodium 4-(ethanesulfonyl)benzene-1-sulfinate (CAS No. 2138343-94-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique sulfonate and benzene ring structure, exhibits a range of potential applications that make it a subject of intense study and development. The molecular formula and structural properties of this compound contribute to its versatility, enabling its use in various synthetic pathways and as an intermediate in the production of more complex molecules.

The chemical structure of Sodium 4-(ethanesulfonyl)benzene-1-sulfinate consists of a benzene ring substituted with both an ethanesulfonyl group and a sulfinate group at the 1-position. This bifunctional nature allows for diverse chemical reactions, making it a valuable building block in organic synthesis. The sulfinate group, in particular, is known for its stability and reactivity under specific conditions, which can be exploited for the development of new drugs and materials.

In recent years, there has been a surge in research focused on sulfonate derivatives due to their broad spectrum of biological activities. Sodium 4-(ethanesulfonyl)benzene-1-sulfinate is no exception, as studies have begun to uncover its potential in various therapeutic applications. One of the most promising areas of research involves its use as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both the sulfonate and benzene rings provides a scaffold that can be modified to enhance pharmacological properties such as potency, selectivity, and bioavailability.

Furthermore, the compound has shown promise in the development of novel antimicrobial agents. The sulfinate group is known to interact with bacterial cell walls, disrupting their integrity and leading to cell lysis. This mechanism of action makes Sodium 4-(ethanesulfonyl)benzene-1-sulfinate a candidate for further investigation as a potential treatment against drug-resistant bacterial strains. Preliminary studies have demonstrated its efficacy against several Gram-negative and Gram-positive bacteria, suggesting its potential as an alternative or complementary therapy.

The synthesis of Sodium 4-(ethanesulfonyl)benzene-1-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the sulfonation of benzene derivatives followed by the introduction of the ethanesulfonyl group. Advanced techniques such as catalytic hydrogenation and electrophilic aromatic substitution are often employed to achieve high yields and purity. The optimization of these synthetic pathways is crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of Sodium 4-(ethanesulfonyl)benzene-1-sulfinate are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have indicated that the compound exhibits moderate solubility in water, which could influence its bioavailability upon administration. Additionally, its stability under various physiological conditions is being assessed to determine its suitability for different routes of delivery, such as oral or intravenous formulations.

In conclusion, Sodium 4-(ethanesulfonyl)benzene-1-sulfinate (CAS No. 2138343-94-7) represents a significant advancement in the field of chemical biology and pharmaceutical development. Its unique structural features and diverse applications make it a compound of great interest to researchers worldwide. As further studies continue to elucidate its mechanisms of action and optimize its synthetic pathways, we can expect to see more innovative uses emerge in the coming years.